Cas no 2228799-02-6 (4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol)

• Product Name: 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol
• CAS No: 2228799-02-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6327012
• PubChem ID: 165628153
• Update Time: 2025-05-21

4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol
• EN300-1766878
• 2228799-02-6
• 4-[2-(1-aminocyclopropyl)ethyl]-2-nitrophenol

• Inchi： 1S/C11H14N2O3/c12-11(5-6-11)4-3-8-1-2-10(14)9(7-8)13(15)16/h1-2,7,14H,3-6,12H2
• InChI Key： OGYYLWQYJSKUJF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CCC1(CC1)N

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol

4-2-(1-Aminocyclopropyl)ethyl-2-nitrophenol: A Comprehensive Overview

The compound 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol, identified by the CAS number 2228799-02-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a nitrophenol group with an aminocyclopropyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of drug design targeting specific biological pathways. The nitro group in the molecule is known to exhibit strong electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in various chemical reactions.

The synthesis of 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol involves a multi-step process that typically begins with the preparation of intermediates such as cyclopropane derivatives. The introduction of the amino group and subsequent functionalization steps are critical to achieving the desired molecular structure. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

In terms of applications, 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and sensors. Additionally, its ability to form stable complexes with metal ions has opened avenues for its application in catalysis and coordination chemistry.

The toxicological profile of 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol is another area of active research. Studies have been conducted to assess its potential cytotoxicity and genotoxicity, particularly in relation to its use in pharmaceutical formulations. These studies are essential for ensuring the safety and efficacy of any products derived from this compound.

In conclusion, 4-2-(1-aminocyclopropyl)ethyl-2-nitrophenol (CAS No: 2228799-02-6